Cas no 104752-68-3 (5-nitro-4-(trifluoromethyl)-1H-Imidazole)

• Product Name: 5-nitro-4-(trifluoromethyl)-1H-Imidazole
• CAS No: 104752-68-3
• MF: C₄H₂F₃N₃O₂
• MW: 181.072790622711
• CID: 1097434
• Update Time: 2024-07-27

5-nitro-4-(trifluoromethyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 5-nitro-4-(trifluoromethyl)-1H-Imidazole
• 1H-Imidazole, 5-nitro-4-(trifluoromethyl)-

• Inchi： 1S/C4H2F3N3O2/c5-4(6,7)2-3(10(11)12)9-1-8-2/h1H,(H,8,9)
• InChI Key： UQCNETBTYHDHNS-UHFFFAOYSA-N
• SMILES： C1NC([N+]([O-])=O)=C(C(F)(F)F)N=1

Experimental Properties

• Density: 1.702±0.06 g/cm3(Predicted)
• Melting Point: 190-192 °C
• Boiling Point: 357.5±42.0 °C(Predicted)
• pka: 5.39±0.10(Predicted)